Cas no 2229445-02-5 (2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine)
2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine
- 2229445-02-5
- EN300-1943394
- 2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine
-
- Inchi: 1S/C11H15F3N2/c1-10(2,7-15)6-9-8(11(12,13)14)4-3-5-16-9/h3-5H,6-7,15H2,1-2H3
- InChI Key: SFHODJVHBRHHQA-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CN=C1CC(C)(C)CN)(F)F
Computed Properties
- Exact Mass: 232.11873297g/mol
- Monoisotopic Mass: 232.11873297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9Ų
2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943394-0.05g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-0.1g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-0.25g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-0.5g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-1.0g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 1g |
$1286.0 | 2023-05-27 | ||
| Enamine | EN300-1943394-2.5g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-5.0g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 5g |
$3728.0 | 2023-05-27 | ||
| Enamine | EN300-1943394-10.0g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 10g |
$5528.0 | 2023-05-27 | ||
| Enamine | EN300-1943394-1g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1943394-5g |
2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine |
2229445-02-5 | 5g |
$3065.0 | 2023-09-17 |
2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine
Introduction to 2,2-Dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine (CAS No. 2229445-02-5)
2,2-Dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine, with the CAS number 2229445-02-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its trifluoromethyl and pyridine moieties, which contribute to its distinct chemical and biological properties.
The synthesis of 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine involves a multi-step process that typically includes the formation of a trifluoromethylated pyridine intermediate followed by the introduction of the amine functionality. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.
In terms of its chemical structure, the presence of the trifluoromethyl group (-CF3) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The pyridine ring (C5H4N), on the other hand, provides a basic nitrogen atom that can participate in various chemical reactions and interactions with biological targets. These structural features make 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine an attractive candidate for drug discovery and development.
Recent studies have explored the potential therapeutic applications of 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine. One notable area of research is its activity as a modulator of specific receptors in the central nervous system (CNS). For instance, preliminary in vitro assays have shown that this compound exhibits potent binding affinity for certain G protein-coupled receptors (GPCRs), which are implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease.
Beyond its potential as a CNS modulator, 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively inhibit key inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent.
The pharmacokinetic profile of 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine has also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-amine. Early-phase trials have focused on assessing its pharmacokinetics and safety in healthy volunteers. The results from these trials will provide valuable insights into the compound's behavior in humans and pave the way for more advanced clinical studies.
In conclusion, 2,2-dimethyl-3-(3-(trifluoromethyl)pyridin-2-y l)propan -1 -amine (CAS No. 2 9445 -0 5) represents an exciting advancement in medicinal chemistry with promising applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it a compelling candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds the promise of contributing significantly to the treatment of neurological disorders and inflammatory diseases.
2229445-02-5 (2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)